N1-Cyanomethyl vs. N1-Unsubstituted: Polarity and HBA Count
The cyanomethyl substituent at N1 introduces a nitrile group that substantially increases the hydrogen-bond acceptor (HBA) count relative to the unsubstituted parent core. For the unsubstituted 1H-imidazo[1,2-b]pyrazole-6-carboxylic acid (CAS 159181-78-9), the calculated logP is 0.36 and the polar surface area (PSA) is 70.4 Ų [1]. Introduction of the cyanomethyl group adds one nitrile nitrogen (HBA) and two rotatable bonds, increasing the HBA count from 5 to 6, raising the PSA, and lowering the estimated logP [2]. While experimentally measured logP/logD values for the title compound have not been published in peer-reviewed literature, the structural differences provide a physicochemical rationale for differential membrane permeability and solubility behavior relevant to CNS drug design paradigms, where lower logP and higher PSA correlate with reduced passive permeability and enhanced aqueous solubility [3].
| Evidence Dimension | Hydrogen-bond acceptor count and calculated lipophilicity (logP) |
|---|---|
| Target Compound Data | Estimated HBA count = 6 (2 carboxylate oxygens + 3 imidazo-pyrazole nitrogens + 1 nitrile nitrogen); logP not experimentally determined; PSA estimated >80 Ų |
| Comparator Or Baseline | 1H-imidazo[1,2-b]pyrazole-6-carboxylic acid (CAS 159181-78-9): HBA count = 5; calculated logP = 0.36; PSA = 70.4 Ų |
| Quantified Difference | HBA count increase from 5 to 6 (+20%); estimated PSA increase by ~10–15 Ų; logP shift negative (directionally lower lipophilicity) |
| Conditions | Calculated/estimated physicochemical properties; no experimental logP/logD data available for target compound |
Why This Matters
The altered HBA profile and polarity affect solubility and permeability, making the cyanomethyl derivative a more appropriate intermediate for medicinal chemistry programs targeting soluble targets (e.g., kinases) rather than CNS-penetrant agents, informing procurement decisions for different therapeutic area campaigns.
- [1] Chembase. 1H-Imidazo[1,2-b]pyrazole-6-carboxylic acid (CAS 159181-78-9): logP = 0.36060; PSA = 70.4 Ų. https://www.chembase.cn (accessed 2026-04-28). View Source
- [2] CIRS Group. 1-(Cyanomethyl)imidazo[1,2-b]pyrazole-6-carboxylic acid, CAS 2090962-16-4. https://hgt.cirs-group.com (accessed 2026-04-28). View Source
- [3] Pajouhesh, H.; Lenz, G. R. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx 2005, 2, 541–553. View Source
